Cas no 79780-39-5 (1-Dodecanesulfonicacid, 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-pentacosafluoro-)

• Product Name: 1-Dodecanesulfonicacid, 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-pentacosafluoro-
• CAS No: 79780-39-5
• MF: C₁₂HF₂₅O₃S
• MW: 700.159630537033
• CID: 564356
• PubChem ID: 3018866
• Update Time: 2025-04-19

1-Dodecanesulfonicacid, 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-pentacosafluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanesulfonicacid, 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-pentacosafluoro-
• 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-pentacosafluorododecane-1-sulfonic acid
• 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-pentacosafluorododecane-1-sulphonic acid
• FT-0774649
• PFDoS
• DTXSID20873011
• SCHEMBL716738
• Perfluordodecansulfonsaure
• 79780-39-5
• NS00011367
• perfluorododecane sulfonic acid
• EINECS 279-259-9
• perfluorododecanesulfonic acid

• Inchi： 1S/C12HF25O3S/c13-1(14,3(17,18)5(21,22)7(25,26)9(29,30)11(33,34)35)2(15,16)4(19,20)6(23,24)8(27,28)10(31,32)12(36,37)41(38,39)40/h(H,38,39,40)
• InChI Key： CFCRODHVHXGTPC-UHFFFAOYSA-N
• SMILES： S(C(C(C(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)O

Computed Properties

• Exact Mass: 699.925
• Monoisotopic Mass: 699.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.833
• Refractive Index: 1.298